![molecular formula C18H24N4O B6446237 4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine CAS No. 2640866-34-6](/img/structure/B6446237.png)
4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine” is a compound that has been studied for its potential applications in medicinal chemistry . It is a derivative of pyrimidine, a basic aromatic ring that is a fundamental structure in many biological compounds .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, compounds bearing 3(2H)-pyridazinone and 1,2,4-triazole ring structures have been synthesized . The synthesis typically involves a series of reactions, including nucleophilic substitution .Molecular Structure Analysis
The molecular structure of “4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine” can be analyzed using various spectroscopic techniques. For instance, mass spectra, 1H NMR, and 13C NMR can be used to elucidate the structure .Chemical Reactions Analysis
The chemical reactions involving “4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine” can be studied using various techniques. For example, the inhibition types of N-substituted-(p-methoxyphenyl)pyridazin-3(2H)-one derivatives can be determined .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine” can be determined using various techniques. For example, its molecular weight can be determined using mass spectrometry .Future Directions
Mechanism of Action
Target of Action
The primary target of 4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition .
Mode of Action
The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, thereby increasing its availability in the brain . The compound has been shown to exhibit mixed-type inhibition, suggesting that it can bind to both the active site and an allosteric site on the AChE enzyme .
Biochemical Pathways
By inhibiting AChE, the compound affects the cholinergic pathway . This pathway involves the transmission of signals in the brain using acetylcholine as a neurotransmitter . By preventing the breakdown of acetylcholine, the compound enhances cholinergic transmission, which is beneficial for cognitive functions .
Pharmacokinetics
They are metabolized by the liver and excreted in the urine .
Result of Action
The inhibition of AChE and the subsequent increase in acetylcholine levels can lead to improved cognitive function . This makes the compound potentially useful in the treatment of neurodegenerative diseases like Alzheimer’s disease, which is characterized by a decline in cognitive function .
properties
IUPAC Name |
4-methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O/c1-23-18-14-17(19-15-20-18)22-12-10-21(11-13-22)9-5-8-16-6-3-2-4-7-16/h2-4,6-7,14-15H,5,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZXYHOYHMDIIQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCN(CC2)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.